Cas no 118306-91-5 (1-(4-methoxynaphthalen-1-yl)piperazine)

• Product Name: 1-(4-methoxynaphthalen-1-yl)piperazine
• CAS No: 118306-91-5
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 1100817
• PubChem ID: 14581397
• Update Time: 2026-04-28

1-(4-methoxynaphthalen-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-1-naphthalenyl)-Piperazine
• 1-(4-methoxynaphthalen-1-yl)piperazine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(4-methoxynaphthalen-1-yl)piperazine

Recent Advances in the Study of 1-(4-Methoxynaphthalen-1-yl)piperazine (CAS: 118306-91-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-methoxynaphthalen-1-yl)piperazine (CAS: 118306-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-(4-methoxynaphthalen-1-yl)piperazine as a key intermediate in the synthesis of novel bioactive molecules. Its naphthalene core and piperazine moiety make it a versatile scaffold for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the design of ligands for serotonin and dopamine receptors, demonstrating its potential in neuropharmacology.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's ability to modulate serotonin receptor subtypes. The research team synthesized a series of derivatives based on 1-(4-methoxynaphthalen-1-yl)piperazine and evaluated their binding affinities. The results showed promising selectivity for specific receptor subtypes, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

Another significant development comes from the field of cancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 1-(4-methoxynaphthalen-1-yl)piperazine exhibit potent inhibitory effects against certain cancer cell lines. The study revealed that structural modifications to the piperazine ring could enhance the compound's antiproliferative activity while maintaining acceptable toxicity profiles in normal cells.

From a synthetic chemistry perspective, researchers have made notable progress in optimizing the production of 1-(4-methoxynaphthalen-1-yl)piperazine. A recent patent application describes an improved synthetic route that increases yield and purity while reducing environmental impact. This advancement is particularly important as it addresses scalability challenges for potential pharmaceutical applications.

Pharmacokinetic studies of 1-(4-methoxynaphthalen-1-yl)piperazine derivatives have also yielded valuable insights. Research published in Drug Metabolism and Disposition examined the metabolic stability and absorption characteristics of these compounds. The findings suggest that strategic modifications to the molecular structure can significantly improve oral bioavailability, a critical factor in drug development.

Looking forward, the scientific community continues to explore the full potential of 1-(4-methoxynaphthalen-1-yl)piperazine. Current research directions include its application in positron emission tomography (PET) tracers for neurological imaging and its potential as a building block for the development of multifunctional drugs. The compound's versatility and demonstrated biological activity position it as a valuable tool in medicinal chemistry and drug discovery efforts.

In conclusion, recent studies on 1-(4-methoxynaphthalen-1-yl)piperazine (CAS: 118306-91-5) have revealed its significant potential across multiple therapeutic areas. From its role in neuroscience to oncology applications, this compound continues to demonstrate its value as a promising scaffold for drug development. As research progresses, we anticipate further breakthroughs that will elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.